Cas no 62569-36-2 (Thiourea, N-sec-hexyl-N'-octyl-)

• Product name: Thiourea, N-sec-hexyl-N'-octyl-
• CAS No: 62569-36-2
• MF: C₁₅H₃₂N₂S
• MW: 272.49298
• CID: 439879
• PubChem ID: 20322744

Thiourea, N-sec-hexyl-N'-octyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-sec-hexyl-N'-octyl-
• 1-hexan-2-yl-3-octylthiourea
• SCHEMBL11596669
• 62569-36-2
• N-Hexan-2-yl-N'-octylthiourea
• DTXSID40605270

• Inchi： InChI=1S/C15H32N2S/c1-4-6-8-9-10-11-13-16-15(18)17-14(3)12-7-5-2/h14H,4-13H2,1-3H3,(H2,16,17,18)
• InChI Key： LBRJBXYANVEYBB-UHFFFAOYSA-N
• SMILES： CCCCCCCCNC(=S)NC(C)CCCC

Computed Properties

• Exact Mass: 272.22886
• Monoisotopic Mass: 272.22862020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06